Cas no 4026-20-4 (2-hydroxy-3,3-dimethylbutyric acid)
4026-20-4 structure
2-hydroxy-3,3-dimethylbutyric acid Properties
Names and Identifiers
-
- 2-hydroxy-3,3-dimethylbutyric acid
- 2-hydroxy-3,3-dimethylbutanoic acid
- 3,3-Dimethyl-2-hydroxybutyric acid
- Butanoic acid, 2-hydroxy-3,3-dimethyl-
- Butyric acid, 2-hydroxy-3,3-dimethyl-
- tert-Butylglycolic acid
- CS-0378432
- 2-Hydroxy-3,3-dimethylbutanoicacid
- DB-010699
- MFCD00029993
- Z803056544
- (+/-)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
- (2S)-2-hydroxy-3,3-dimethyl-butanoic acid
- (RS)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
- AKOS010579955
- UNII-TS4J3KZN8P
- F79763
- BS-12239
- DB-013667
- 2-Hydroxy-3,3-dimethylbutanoic acid #
- EINECS 223-698-0
- 2-hydroxy-3,3-dimethyl-butanoic acid
- Q27290234
- J217.840K
- NS00030751
- EN300-75503
- DTXSID1027554
- (+/-)-2-HYDROXY-3,3-DIMETHYLBUTYRIC ACID
- SB44967
- DB-134887
- 3,3-Dimethyl-1-hydroxybutyric acid
- SB44394
- TS4J3KZN8P
- 4026-20-4
- SCHEMBL194255
- A858171
- DTXCID807554
- +Expand
-
- FWVNWTNCNWRCOU-UHFFFAOYSA-N
- InChI=1S/C6H12O3/c1-6(2,3)4(7)5(8)9/h4,7H,1-3H3,(H,8,9)
- CC(C)(C)C(C(=O)O)O
Computed Properties
- 132.07866
- 2
- 3
- 2
- 132.078644
- 9
- 112
- 0
- 0
- 1
- 0
- 0
- 1
- 0.9
- nothing
- 0
- 57.5
Experimental Properties
- 57.53
- 1.459
- 118 ºC (9 Torr)
- 191-191.5 ºC
- 0.0±1.1 mmHg at 25°C
- 114.6±16.3 ºC,
- Dissolution (94 g/l) (25 º C),
- 1.100±0.06 g/cm3 (20 ºC 760 Torr),
2-hydroxy-3,3-dimethylbutyric acid Price
2-hydroxy-3,3-dimethylbutyric acid Related Literature
-
Ramalingam Boobalan,Chinpiao Chen,Gene-Hsian Lee Org. Biomol. Chem. 2012 10 1625
4026-20-4 (2-hydroxy-3,3-dimethylbutyric acid) Related Products
- 4026-18-0(2-Hydroxy-3-methylbutanoic acid)
- 17407-55-5((S)-2-Hydroxy-3-methylbutanoic acid)
- 17407-56-6((R)-2-Hydroxy-3-methylbutanoic acid)
- 1112-32-9(Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-)
- 14721-68-7(Hexadecanoic acid,2-hydroxy-3,7,11,15-tetramethyl-)
- 1112-33-0(Butanoic acid,2,4-dihydroxy-3,3-dimethyl-, (2R)-)
- 470-29-1(Butanoic acid,2,4-dihydroxy-3,3-dimethyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4026-20-4)2-hydroxy-3,3-dimethylbutyric acid
99%/99%/99%/99%/99%/99%/99%
100mg/250mg/500mg/1000mg/2500mg/5000mg/10000mg
180.0/257.0/407.0/521.0/912.0/1564.0/2866.0
atkchemica
(CAS:4026-20-4)2-hydroxy-3,3-dimethylbutyric acid
95%+
1g/5g/10g/100g
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